Cas no 2248378-31-4 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-acetamidopyridine-4-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-acetamidopyridine-4-carboxylate
• CAS No: 2248378-31-4
• MF: C₁₆H₁₁N₃O₅
• MW: 325.275643587112
• CID: 5970383
• PubChem ID: 165731053
• Update Time: 2025-05-20

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-acetamidopyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-acetamidopyridine-4-carboxylate
• 2248378-31-4
• EN300-6516915

• Inchi： 1S/C16H11N3O5/c1-9(20)18-13-8-17-7-6-12(13)16(23)24-19-14(21)10-4-2-3-5-11(10)15(19)22/h2-8H,1H3,(H,18,20)
• InChI Key： RCGSLRFBZCURLZ-UHFFFAOYSA-N
• SMILES： O(C(C1C=CN=CC=1NC(C)=O)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 325.06987046g/mol
• Monoisotopic Mass: 325.06987046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 540
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 106Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-acetamidopyridine-4-carboxylate

Comprehensive Analysis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-acetamidopyridine-4-carboxylate (CAS No. 2248378-31-4): Properties, Applications, and Industry Insights

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-acetamidopyridine-4-carboxylate (CAS No. 2248378-31-4) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique structure, combining an isoindole-1,3-dione core with a 3-acetamidopyridine moiety, makes it a versatile intermediate for drug discovery and material science applications. Researchers are particularly interested in its potential as a bioactive scaffold, given its ability to interact with biological targets.

In recent years, the demand for heterocyclic compounds like 2248378-31-4 has surged due to their role in developing small-molecule therapeutics. This compound's carboxylate ester group enhances its solubility, a critical factor in drug formulation. Industry trends show growing searches for "isoindole derivatives in medicine" and "pyridine-based drug intermediates," reflecting its relevance in modern pharmacology.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-acetamidopyridine-4-carboxylate typically involves multi-step reactions, including amide coupling and esterification. Its purity and stability are crucial for applications in high-throughput screening (HTS) and medicinal chemistry. Analytical techniques such as HPLC and NMR are employed to validate its structure, addressing common queries like "how to characterize CAS 2248378-31-4."

Beyond pharmaceuticals, this compound is explored in agrochemicals and material science. Its electron-deficient aromatic system makes it a candidate for organic electronics, aligning with the rise of "green chemistry" and "biodegradable materials" in public discourse. Researchers are also investigating its potential in catalysis, responding to the industry's push for sustainable chemical processes.

Regulatory compliance and patent landscapes surrounding CAS 2248378-31-4 are frequently searched topics. The compound is not classified as hazardous, but proper laboratory safety protocols must be followed. Its commercial availability through specialty chemical suppliers has made it accessible for academic and industrial R&D, fueling innovation in precision medicine and molecular design.

In summary, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-acetamidopyridine-4-carboxylate represents a cutting-edge intersection of chemistry and biotechnology. Its adaptability to diverse applications—from drug development to advanced materials—positions it as a compound of enduring scientific and commercial value.